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Compound of Interest

Compound Name: Pigment Yellow 138

Cat. No.: B1588180

Performance Showdown: Pigment Yellow 138
Versus Inorganic Yellows

In the diverse world of yellow pigments, formulators are often faced with the critical decision
between organic and inorganic options. This guide provides a comprehensive performance
comparison of Pigment Yellow 138, a high-performance quinophthalone organic pigment,
against three widely used inorganic yellow pigments: Iron Oxide Yellow (PY 42), Lead
Chromate Yellow (PY 34), and Bismuth Vanadate Yellow (PY 184). This objective analysis,
supported by experimental data, is intended to assist researchers, scientists, and product
development professionals in selecting the optimal pigment for their specific applications.

Executive Summary

Pigment Yellow 138 distinguishes itself with exceptional heat stability, lightfastness, and
weather fastness, making it a prime choice for demanding applications such as automotive
coatings and high-end plastics.[1][2][3][4] Inorganic pigments, while generally offering lower
color strength, provide excellent opacity and cost-effectiveness. Bismuth Vanadate Yellow
emerges as a strong inorganic contender, offering a balance of vibrant color and good
durability, positioning it as a viable alternative to heavy-metal-containing pigments like Lead
Chromate Yellow.[5][6][7] Iron Oxide Yellow is a cost-effective option with excellent weather
resistance, though with a duller shade.[8][9][10][11][12] Lead Chromate Yellow, historically
significant, offers bright color and good opacity but is increasingly being replaced due to toxicity
concerns.[13][14][15][16][17]
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Quantitative Performance Comparison

The following table summarizes the key performance characteristics of Pigment Yellow 138
and the selected inorganic yellow pigments. The data presented is a synthesis of typical values
reported in technical literature and manufacturer data sheets.
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Bismuth
. . Lead
Performance Pigment Iron Oxide Vanadate
. Chromate
Metric Yellow 138 Yellow (PY 42) Yellow (PY
Yellow (PY 34)
184)
) ) Hydrated Ferric Bismuth
Chemical Class Quinophthalone ) Lead Chromate
Oxide Vanadate

Color Index Pigment Yellow Pigment Yellow Pigment Yellow Pigment Yellow
Name 138 42 34 184
) Yellowish to Bright Lemon to Bright, Greenish
Shade Greenish Yellow ) )
Brownish Reddish Yellow Yellow
- ~177°C
Heat Stability Up to 300°C[1][2] Good[13] 250-300°C[5]
(dehydrates)
Lightfastness (1-
7-8[2][3] 7-8 Good[13] 8[5]
8 scale)
Weather
Fastness (1-5 4-5 Excellent[8][9] Good[13] 4-5[18]
scale)
] ) ] Good (sensitive
Chemical Excellent alkali Affected by acids ]
] Excellent[1][3] ) ] to strong alkalis)
Resistance resistance[8][9] and alkalis[14] (1]
] Semi-transparent ) )
Opacity High[8][9] High[13] Excellent[19][6]
to Opaque[1]
Tinting Strength High[1][20] Good[8] Excellent[13] High[5]

Toxic (contains

lead and
Toxicity Non-toxic[21] Non-toxic[10] Non-toxic[19][7]
chromate)[14]
[15]
Experimental Protocols
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The performance data presented in this guide is based on standardized testing methodologies.
The following are detailed protocols for the key experiments cited:

Lightfastness and Weather Fastness Testing

Standard: Based on ASTM D4303 - Standard Test Methods for Lightfastness of Pigments Used
in Artists' Paints.

Methodology:

e Specimen Preparation: Pigments are dispersed in a suitable binder (e.g., acrylic emulsion,
alkyd resin) at a standardized concentration. The dispersion is then applied to a uniform
substrate (e.g., aluminum panels, paper cards) to create a consistent film thickness.

« Initial Color Measurement: The initial color of each specimen is measured using a
spectrophotometer or colorimeter. Color coordinates are recorded in the CIE 1976 Lab* color
space, as per ASTM D2244 and I1SO 11664-4.[4][5][8][9][10][13][14][16][20][22]

e Exposure:

o Lightfastness: Specimens are exposed to a controlled artificial light source, typically a
xenon-arc lamp, which simulates the spectral distribution of natural sunlight filtered
through window glass.[6][7][15]

o Weather Fastness: Specimens are subjected to accelerated weathering cycles in a
weathering chamber, which includes exposure to UV light, temperature fluctuations, and
moisture (e.g., simulated rain).

o Final Color Measurement: After a predetermined exposure period, the color of the specimens
is remeasured.

» Data Analysis: The color difference (AE*ab) between the initial and final measurements is
calculated. The lightfastness and weather fastness are then rated on a standardized scale
(e.g., 1-8 for lightfastness, 1-5 for weather fastness), with higher numbers indicating better
resistance to change.

Heat Stability Testing
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Standard: Based on ISO 787-21 - General methods of test for pigments and extenders — Part
21: Comparison of heat stability of pigments using a stoving medium.[2][3][18][21][23][24]

Methodology:

e Specimen Preparation: The pigment is thoroughly dispersed into a heat-resistant binder
(e.g., a stoving enamel). The colored mixture is then applied to heat-stable substrates, such
as metal panels.

« Initial Color Measurement: The initial color of the prepared specimens is measured and
recorded.

e Heating: The specimens are placed in a calibrated oven at a series of increasing
temperatures for a specified duration at each temperature.

o Color Measurement after Heating: After cooling to room temperature, the color of the
specimens is measured at each temperature interval.

o Data Analysis: The temperature at which a significant color change (a predefined AE*ab
value) occurs is determined as the heat stability limit of the pigment.

Chemical Resistance Testing

Standard: Based on GB/T 5211.6-85 - Determination of acid resistance of pigments.
Methodology:

e Specimen Preparation: A filter cake of the pigment is prepared by mixing the pigment with
the test solution (e.g., a dilute acid or alkali solution) and then filtering it.

o Exposure: The filter cake is exposed to the chemical solution for a specified period.

o Visual Assessment: The color of the treated filter cake is visually compared to an untreated
sample and a standardized gray scale.[25]

 Filtrate Assessment: The color of the filtrate is also observed to assess any bleeding or
dissolution of the pigment.
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» Data Analysis: The chemical resistance is rated on a scale (typically 1-5), with a higher rating
indicating better resistance to color change and bleeding.

Visualizing the Comparison Workflow

The following diagram illustrates the logical workflow for a comprehensive pigment

performance comparison.
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Pigment Performance Comparison Workflow

1. Pigment Selection

Inorganic Yellow Pigments

Pigment Yellow 138 (PY 42, PY 34, PY 184)

2 Perfarmance Testing

7 v v v

Lightfastness L Heat Stability > Color Strength S
(ASTM D4303) | (Iso 787-21) |« (ISO 787-24) -

Chemical Resistance

3. Data Analysis

Spectrophotometry
(ASTM D2244)

Visual Assessment

Quantitative Data
(AE*ab, °C)

4. Comparative Output

Performance
Comparison Table

Comparison Guide

Click to download full resolution via product page

Caption: Workflow for comparing pigment performance.
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Conclusion

The selection between Pigment Yellow 138 and inorganic yellow pigments is highly dependent
on the specific requirements of the application. For applications demanding the highest levels
of heat, light, and weather resistance, and where a bright, greenish-yellow shade is desired,
Pigment Yellow 138 is an excellent choice.[1][2][3][4] For applications where cost and opacity
are the primary drivers, and a more muted, earthy tone is acceptable, Iron Oxide Yellow offers
a robust solution.[8][9][10][11][12] Bismuth Vanadate Yellow presents a compelling non-toxic
alternative to traditional inorganic pigments, providing a bright shade and good overall
performance.[19][5][6][7] The data and methodologies presented in this guide provide a solid
foundation for making an informed decision in the pigment selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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